(4-((1H-imidazol-1-yl)methyl)phenyl)(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)methanone

• IUPAC Name: [3-(4-fluorophenyl)sulfonylazetidin-1-yl]-[4-(imidazol-1-ylmethyl)phenyl]methanone
• InChI: InChI=1S/C20H18FN3O3S/c21-17-5-7-18(8-6-17)28(26,27)19-12-24(13-19)20(25)16-3-1-15(2-4-16)11-23-10-9-22-14-23/h1-10,14,19H,11-13H2
• InChI Key: PZPNIXSDKQYTMD-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=C(C=C2)CN3C=CN=C3)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C20H18FN3O3S
• Molecular Weight: 399.4 g/mol

Description

(4-((1H-imidazol-1-yl)methyl)phenyl)(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C20H18FN3O3S and its molecular weight is 399.44. The purity is usually 95%.
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Scientific Research Applications

Novel Sulfonated Poly(ether ether ketone) for Fuel Cell Applications

Research by Li et al. (2009) focused on the synthesis of a novel sulfonated poly(ether ether ketone) containing pendant carboxyl groups for direct methanol fuel cell applications. This material demonstrates promising properties in terms of ion-exchange capacity, water uptake, proton conductivity, and methanol permeability, highlighting its potential in energy conversion technologies (Li et al., 2009).

Optical Properties of Imidazole Derivatives

Volpi et al. (2017) synthesized a series of 1,3-diarylated imidazo[1,5-a]pyridine derivatives exhibiting large Stokes' shifts and tunable quantum yields. These compounds, characterized by their significant absorption and fluorescence spectra, offer potential applications in the development of low-cost luminescent materials (Volpi et al., 2017).

Herbicidal and Insecticidal Activities

A study by Wang et al. (2015) on N-phenylpyrazolyl aryl methanone derivatives containing the arylthio/sulfinyl/sulfonyl group demonstrated favorable herbicidal and insecticidal activities. This indicates potential applications in agriculture for pest control and weed management (Wang et al., 2015).

Fluorophores for Optical Applications

Danko et al. (2012) explored the spectral properties of novel Y-shaped fluorophores based on an imidazole ring for potential use in optical applications. These fluorophores exhibit strong fluorescence in the visible region with a significant Stokes shift, suggesting their applicability in fluorescence-based technologies (Danko et al., 2012).

Synthesis of BACE1 Inhibitor for Alzheimer's Disease

Zhou et al. (2009) developed an efficient method for synthesizing a potent BACE1 inhibitor, which is relevant for the potential treatment of Alzheimer's Disease. This showcases the compound's application in the field of medicinal chemistry and drug development (Zhou et al., 2009).